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Compound of Interest

2-[3-
Compound Name:
(Difluoromethoxy)phenyljoxirane

CAS No.: 1094363-99-1

Cat. No.: B13522007

Get Quote

Executive Summary

2-[3-(Difluoromethoxy)phenyl]oxirane (Systematic Name: 3-(Difluoromethoxy)styrene oxide)
is a specialized fluorinated building block used in the synthesis of bioactive small molecules. It
combines the versatile reactivity of a benzylic epoxide with the physicochemical advantages of
the difluoromethoxy (-OCHF2) motif.

In medicinal chemistry, the -OCHF2 group serves as a lipophilic bioisostere for methoxy (-
OCHSs) or hydroxyl (-OH) groups, acting as a hydrogen bond donor (via the C-H bond) while
modulating metabolic stability and lipophilicity (LogP). This guide provides a comprehensive
technical analysis of its synthesis, reactivity, and handling, designed for researchers in drug
discovery and agrochemical development.

Part 1: Chemical Identity & Physicochemical
Profile[1][2]
Chemical Structure & Identifiers[2][3]
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o |[UPAC Name: 2-[3-(Difluoromethoxy)phenyl]oxirane
e Common Name: 3-(Difluoromethoxy)styrene oxide

e Molecular Formula: CoHsF20:2

e Molecular Weight: 186.16 g/mol

e SMILES:C10C1c2cccc(OC(F)F)c2

¢ Key Functional Groups:

o Epoxide (Oxirane): High ring strain (~27 kcal/mol), susceptible to nucleophilic ring
opening.

o Difluoromethoxy (-OCHF2): Electron-withdrawing group (EWG) at the meta position.[1]

Predicted Physicochemical Properties

Note: Values are estimated based on structure-property relationships (SPR) relative to styrene
oxide (CAS 96-09-3).

Property Value (Predicted) Rationale

Higher than styrene oxide
Boiling Point 205-215 °C (at 760 mmHg) (194°C) due to increased MW
and polarity.

Fluorination significantly
) increases density vs. non-
Density 1.25 £ 0.05 g/cm3 )
fluorinated analog (~1.05

g/cmd).

More lipophilic than styrene
LogP ~2.1 oxide (LogP 1.6) due to -
OCHF-.

The -OCHF2 group is electron-
Electronic Effect withdrawing, deactivating the

phenyl ring.
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Part 2: Synthetic Routes

The synthesis of 2-[3-(Difluoromethoxy)phenyl]oxirane typically proceeds via 3-
(difluoromethoxy)benzaldehyde. Two primary routes are recommended based on scale and
available reagents.

Route A: Corey-Chaykovsky Epoxidation (Direct)

This is the preferred route for laboratory-scale synthesis due to its single-step conversion from
the aldehyde.

Mechanism: Addition of a sulfur ylide to the aldehyde carbonyl followed by intramolecular ring
closure.

Protocol:

o Reagents: Trimethylsulfonium iodide (1.2 eq), NaH (60% dispersion, 1.5 eq), DMSO
(anhydrous), 3-(difluoromethoxy)benzaldehyde (1.0 eq).

e Procedure:
o Suspend NaH in dry DMSO under

at 0°C.

o Add trimethylsulfonium iodide portion-wise; stir for 30 min to generate the ylide
(dimethylsulfonium methylide).

o Add the aldehyde dropwise in DMSO.
o Stir at room temperature for 2—4 hours.
o Quench: Pour into ice-water and extract with diethyl ether.

e Yield: Typically 75-85%.

Route B: Wittig Olefination & Prilezhaev Epoxidation
(Two-Step)
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Preferred for large-scale production where safety concerns regarding NaH/DMSO are elevated.

Protocol:

o Step 1 (Olefination): React 3-(difluoromethoxy)benzaldehyde with
methyltriphenylphosphonium bromide/KOtBu in THF to yield 3-(difluoromethoxy)styrene.

o Step 2 (Epoxidation): Treat the styrene intermediate with m-chloroperoxybenzoic acid (m-
CPBA) in DCM at 0°C to RT.

o Purification: Wash with

(to remove excess peroxide) and

(to remove m-chlorobenzoic acid).

Visualization: Synthetic Pathways

Wittig: 3-(Diflucromethoxy) Epoxidation:
3-(Difluoromethoxy) Corey-Chaykovsky: 2-[3-(Difluoromethoxy)
benzaldehyde [ 77T - m———ooo Me3St-, NaH, DMSQ _______———————- »|  phenyloxirane

Click to download full resolution via product page

Figure 1: Synthetic workflow comparing the two-step Wittig/Epoxidation route (solid lines) and
the direct Corey-Chaykovsky route (dashed line).[2][3][4][5]

Part 3: Reactivity & Mechanistic Insights

The reactivity of 2-[3-(Difluoromethoxy)phenyl]oxirane is defined by the interplay between
the strained epoxide ring and the electronic deactivation from the meta-OCHF2 group.

Regioselectivity of Ring Opening

The site of nucleophilic attack depends heavily on the reaction conditions (pH).[4]
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Basic/Neutral Conditions (
-like)

e Mechanism: Steric control dominates.

» Site of Attack: The nucleophile attacks the

-carbon (terminal, less hindered).

e Electronic Influence: The electron-withdrawing -OCHF2 group makes the

-carbon slightly more electrophilic than in unsubstituted styrene oxide, potentially
accelerating the reaction.

Acidic Conditions (

-like)[4]

e Mechanism: Electronic control dominates via a protonated epoxide intermediate.
» Site of Attack: The nucleophile attacks the

-carbon (benzylic).

» Electronic Influence: The -OCHF:z group destabilizes the developing positive charge at the
benzylic position (unlike a p-methoxy group which stabilizes it). Consequently, acid-catalyzed
opening may be slower and less strictly regioselective compared to electron-rich styrene
oxides, leading to a mixture of isomers if the acid is weak.

Visualization: Regioselectivity Logic
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Figure 2: Regioselectivity map illustrating the divergence in reaction pathways based on pH
conditions.

Part 4: Applications in Drug Discovery
The Difluoromethoxy Advantage

The -OCHF2 group is increasingly utilized in "Scaffold Hopping" strategies.

e H-Bond Donor: The C-H bond in -OCHF=z is sufficiently polarized to act as a weak hydrogen
bond donor, unlike -OCFs or -OCHs.

o Conformational Lock: The group prefers an orthogonal conformation relative to the phenyl
ring, which can improve binding selectivity in enzyme pockets.

Common Derivatizations[5]

o -Adrenergic Blockers: Ring opening with isopropylamine yields ethanolamine derivatives
analogous to propranolol but with altered metabolic profiles.
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e Enzyme Inhibitors: Reaction with azoles (e.g., imidazole, triazole) creates antifungal agents
or aromatase inhibitors.

e Macrocyclization: Used as a bifunctional linker in the synthesis of macrocyclic kinase
inhibitors.

Part 5: Safety & Handling Protocols

Warning: While specific toxicological data for this derivative may be limited, it should be treated
with the high caution accorded to Styrene Oxide (CAS 96-09-3).

Hazard Identification

» Carcinogenicity: Potential Carcinogen (Category 1B/2A analog). Styrene oxide is a direct-
acting mutagen.

o Acute Toxicity: Harmful by inhalation and skin contact.

o Skin/Eye: Severe irritant; potential sensitizer.[6]

Handling Procedures

o Engineering Controls: All operations must be performed in a certified chemical fume hood.
o PPE: Double nitrile gloves, chemical splash goggles, and a lab coat.
o Decontamination: Spills should be treated with aqueous sodium bisulfite (

) or 10% NaOH to hydrolyze the epoxide to the less toxic glycol before disposal.

o Storage: Store at 2—8°C under inert gas (Argon/Nitrogen). Epoxides can polymerize or
hydrolyze upon exposure to moisture and heat.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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